Cas no 1247504-75-1 (3-(2,4,6-trimethylphenyl)methoxypyrrolidine)

• Product Name: 3-(2,4,6-trimethylphenyl)methoxypyrrolidine
• CAS No: 1247504-75-1
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 5855156
• PubChem ID: 62548624
• Update Time: 2025-11-01

3-(2,4,6-trimethylphenyl)methoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2,4,6-trimethylphenyl)methoxypyrrolidine
• EN300-1851436
• 3-[(2,4,6-trimethylphenyl)methoxy]pyrrolidine
• AKOS011839567
• 1247504-75-1

• Inchi： 1S/C14H21NO/c1-10-6-11(2)14(12(3)7-10)9-16-13-4-5-15-8-13/h6-7,13,15H,4-5,8-9H2,1-3H3
• InChI Key： HKYYZCIQKWMSPE-UHFFFAOYSA-N
• SMILES： O(CC1C(C)=CC(C)=CC=1C)C1CNCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 3-(2,4,6-trimethylphenyl)methoxypyrrolidine

Introduction to 3-(2,4,6-trimethylphenyl)methoxypyrrolidine (CAS No: 1247504-75-1)

3-(2,4,6-trimethylphenyl)methoxypyrrolidine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. With a CAS number of 1247504-75-1, this compound represents a fascinating intersection of pyrrolidine heterocycles and aromatic ring systems, making it a subject of interest for researchers exploring novel molecular architectures. The presence of a methoxy group attached to a pyrrolidine ring, further substituted with a 2,4,6-trimethylphenyl moiety, endows the molecule with distinct electronic and steric characteristics that may influence its interactions with biological targets.

The 2,4,6-trimethylphenyl group, also known as anisole-derived aromatic ring system, introduces lipophilicity and potential hydrophobic interactions into the molecule. This feature is particularly relevant in drug design, where optimal solubility and membrane permeability are critical for bioavailability. The pyrrolidine core, on the other hand, is a common scaffold in many bioactive compounds, often found in natural products and synthetic drugs due to its ability to mimic certain biological functionalities. The combination of these structural elements in 3-(2,4,6-trimethylphenyl)methoxypyrrolidine suggests potential applications in areas such as enzyme inhibition or receptor binding studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action for such complex molecules more efficiently than ever before. Studies have indicated that compounds with similar structural motifs may exhibit inhibitory effects on various enzymes involved in metabolic pathways or signal transduction processes. For instance, modifications of the pyrrolidine ring have been explored in the development of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The methoxy group in 3-(2,4,6-trimethylphenyl)methoxypyrrolidine could serve as a key pharmacophore for hydrogen bonding interactions with protein targets.

In addition to its potential as an enzyme inhibitor or receptor modulator, 3-(2,4,6-trimethylphenyl)methoxypyrrolidine may also find utility in the development of chiral auxiliaries or ligands for asymmetric synthesis. The presence of multiple stereocenters or stereogenic axes in such molecules can be leveraged to produce enantiomerically pure compounds with enhanced biological activity. This aspect is particularly relevant given the growing demand for enantiomerically enriched drugs due to their improved efficacy and reduced side effects.

The synthesis of 3-(2,4,6-trimethylphenyl)methoxypyrrolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes may include nucleophilic substitution reactions at the pyrrolidine nitrogen or palladium-catalyzed cross-coupling reactions to introduce the aromatic ring system. Advances in green chemistry principles have also prompted researchers to explore more sustainable synthetic methodologies, such as catalytic processes that minimize waste and energy consumption.

From a medicinal chemistry perspective, the exploration of 3-(2,4,6-trimethylphenyl)methoxypyrrolidine could lead to novel therapeutic agents targeting neurological disorders or metabolic diseases. The compound's ability to cross the blood-brain barrier combined with its structural features makes it an attractive candidate for further investigation. Preclinical studies are often conducted using cell-based assays or animal models to evaluate its pharmacokinetic properties and potential toxicities before moving into human trials.

The role of high-throughput screening (HTS) has become increasingly prominent in identifying lead compounds like 3-(2,4,6-trimethylphenyl)methoxypyrrolidine from large libraries of molecules. HTS allows researchers to rapidly test thousands of compounds against various biological targets simultaneously, expediting the drug discovery process. When integrated with artificial intelligence (AI) algorithms capable of predicting molecular properties based on structural data, HTS can significantly enhance the efficiency of hit identification.

The future directions for research on 3-(2,4,6-trimethylphenyl)methoxypyrrolidine may include exploring its derivatives or analogs to optimize potency and selectivity. Structural modifications can be guided by insights from crystallographic studies or computational modeling efforts aimed at understanding how the molecule interacts with its biological targets at an atomic level. Such detailed mechanistic understanding is crucial for designing next-generation drugs with improved pharmacological profiles.

In conclusion,3-(2,4,6-trimethylphenyl)methoxypyrrolidine (CAS No: 1247504-75-1) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features position it as a valuable tool for studying enzyme inhibition、receptor binding、and chiral synthesis. As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining organic chemistry、computational biology、and AI-driven drug discovery，compounds like this one are poised to play significant roles in advancing therapeutic solutions for complex diseases.